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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15557316 Get Quote

An In-Depth Technical Guide to Carboplatin-d4

Introduction
Carboplatin-d4 is the deuterium-labeled version of Carboplatin, a second-generation platinum-

based chemotherapeutic agent.[1][2] Developed as an analog of Cisplatin, Carboplatin exhibits

a similar mechanism of action but with a more favorable toxicity profile, notably reduced

nephrotoxicity.[3][4][5] Carboplatin-d4 serves a critical role in research and clinical settings,

primarily as an internal standard for the accurate quantification of Carboplatin in biological

matrices using mass spectrometry techniques like GC-MS or LC-MS.[1][6] This guide provides

a comprehensive overview of its physical and chemical properties, mechanism of action, and

relevant experimental protocols for its handling and analysis.

Physical and Chemical Properties
Carboplatin-d4 is a white to off-white crystalline solid.[7] Its key identifiers and properties are

summarized below.

Table 1: General Properties of Carboplatin-d4
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Property Value References

IUPAC Name

(SP-4-2)-diammine[1,1-

cyclobutanedicarboxylato(2-)-

κO,κO′]-platinum-d4

[6]

Synonyms

CDDCA-d4, cis-Diammine(1,1-

cyclobutanedicarboxylato)plati

num(II)-d4, CBDCA-d4

[6]

CAS Number 41575-94-4 (unlabeled) [5]

Molecular Formula C₆H₈D₄N₂O₄Pt [5][6]

Appearance
White to Off-White

Solid/Crystals
[7]

Purity
≥98-99% deuterated forms (d₁-

d₄)
[5][6]

Table 2: Physicochemical Data of Carboplatin-d4
Property Value References

Molecular Weight 375.27 - 375.3 g/mol [5][6]

Melting Point >225°C (with decomposition) [4][7]

Solubility
Slightly soluble in Water and

Methanol.
[6][7]

Storage
Hygroscopic, store at -20°C

under an inert atmosphere.
[7]

Stability

Hygroscopic.[7] Limited

stability in aqueous solutions

at -25°C.[8] Stable in plasma

at room temperature for up to 8

hours before ultrafiltration.[9]

Mechanism of Action
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The mechanism of action for Carboplatin-d4 is identical to that of unlabeled Carboplatin. As a

DNA synthesis inhibitor, its primary target is cellular DNA.[1][2][10]

Cellular Uptake and Activation: After administration, Carboplatin enters the cell. Inside the

cell, it undergoes slow aquation, where the dicarboxylate ligand is replaced by water

molecules. This process activates the compound, forming reactive platinum complexes.[11]

[12] This activation rate is slower compared to its predecessor, Cisplatin.[12]

DNA Binding and Cross-linking: The activated platinum species are electrophilic and readily

bind to nucleophilic sites on DNA, primarily the N7 position of guanine and adenine bases.

This binding results in the formation of DNA adducts.[10] The primary lesions are intrastrand

and interstrand cross-links in the DNA double helix.[3][11][13][14]

Inhibition of DNA Synthesis and Apoptosis: The formation of these DNA cross-links distorts

the DNA structure, which physically obstructs the processes of DNA replication and

transcription.[1][3][11] This interference with essential cellular machinery leads to cell cycle

arrest and ultimately triggers apoptosis (programmed cell death).[10]
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Figure 1: Mechanism of action of Carboplatin.
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Experimental Protocols
Carboplatin-d4 is primarily used as an internal standard in bioanalytical methods. The

following sections detail common experimental procedures.

Quantification in Biological Matrices via LC-MS/MS
This protocol provides a general workflow for the quantification of Carboplatin in human plasma

using Carboplatin-d4 as an internal standard.

Methodology:

Sample Collection and Preparation:

Collect whole blood samples in appropriate anticoagulant tubes.

Centrifuge to separate plasma. Plasma should be stored frozen until analysis.[8] Note:

Carboplatin is stable in plasma for up to 8 hours at room temperature (22°C) prior to

further processing.[9]

Thaw plasma samples and vortex.

Extraction:

To a 100 µL aliquot of plasma, add the internal standard (Carboplatin-d4).

Protein Precipitation: Add a protein precipitating agent like acetonitrile. Vortex vigorously

and then centrifuge to pellet the precipitated proteins.[15]

Solid-Phase Extraction (SPE): Alternatively, use SPE cartridges for extraction, which can

provide a cleaner sample. This has been shown to yield recoveries of ~59% from plasma.

[16]

Transfer the resulting supernatant to a new 96-well plate or vial.

LC-MS/MS Analysis:
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Evaporate the supernatant to dryness under a stream of nitrogen and reconstitute in the

mobile phase.[15]

Chromatography: Inject the reconstituted sample into an HPLC system. Separation is

typically achieved on a reverse-phase column (e.g., C18).[15][16]

A typical mobile phase consists of an aqueous component with a weak acid (e.g., 0.5%

acetic acid) and an organic component (e.g., acetonitrile).[16]

Mass Spectrometry: The column effluent is directed to a tandem mass spectrometer

equipped with an electrospray ionization (ESI) source operating in positive ion mode.[15]

[16]

Monitor the specific parent-to-daughter ion transitions for both Carboplatin and the

Carboplatin-d4 internal standard using Multiple Reaction Monitoring (MRM).

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of Carboplatin in the unknown samples by interpolation from

the calibration curve.
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Figure 2: Workflow for LC-MS/MS quantification.
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Stability Testing of Carboplatin Solutions
The stability of Carboplatin is highly dependent on the diluent, concentration, temperature, and

container.

Methodology for Infusion Solution Stability:

Solution Preparation:

Prepare Carboplatin solutions at clinically relevant concentrations (e.g., 0.2 mg/mL) in

infusion bags (e.g., 5% dextrose in polypropylene bags).[17][18]

Store the bags under specified conditions (e.g., room temperature, protected from light).

[17][18]

Sampling:

Withdraw aliquots from the infusion bags at predetermined time points (e.g., 0, 3, 6, and

24 hours).[17][18]

Analysis:

Analyze the samples immediately using a stability-indicating HPLC-UV method.

Chromatography: Use a suitable column (e.g., Zorbax eclipse XDB-C18) with an isocratic

mobile phase (e.g., water-methanol, 98:2 v/v).[17][18]

Detection: Monitor the effluent at a specific wavelength (e.g., 229 nm or 230 nm).[8][19]

Evaluation:

Stability is typically defined as the retention of at least 90% of the initial concentration.

Assess for the appearance of degradation peaks in the chromatogram. A solution of 0.2

mg/mL Carboplatin in 5% dextrose is considered stable for 24 hours at room temperature.

[17][18]

Conclusion
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Carboplatin-d4 is an indispensable tool for the bioanalysis of Carboplatin. Its physical and

chemical properties are well-characterized, and its primary application as an internal standard

is supported by robust and validated analytical methods. A thorough understanding of its

properties, mechanism of action, and the experimental protocols for its use is essential for

researchers, scientists, and drug development professionals working with this important

antineoplastic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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